8-iso Prostaglandin F3α
8-iso Prostaglandin F3α
8-Iso-PGF3alpha, also known as 8-iso-pgf3a, belongs to the class of organic compounds known as prostaglandins and related compounds. These are unsaturated carboxylic acids consisting of a 20 carbon skeleton that also contains a five member ring, and are based upon the fatty acid arachidonic acid. Thus, 8-iso-PGF3alpha is considered to be an eicosanoid lipid molecule. 8-Iso-PGF3alpha is considered to be a practically insoluble (in water) and relatively neutral molecule. 8-Iso-PGF3alpha has been primarily detected in urine. Within the cell, 8-iso-PGF3alpha is primarily located in the membrane (predicted from logP) and cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
7045-31-0
VCID:
VC0160469
InChI:
InChI=1S/C20H32O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h3-4,6-7,12-13,15-19,21-23H,2,5,8-11,14H2,1H3,(H,24,25)/b6-3-,7-4-,13-12+/t15-,16-,17+,18-,19+/m0/s1
SMILES:
CCC=CCC(C=CC1C(CC(C1CC=CCCCC(=O)O)O)O)O
Molecular Formula:
C20H32O5
Molecular Weight:
352.5 g/mol
8-iso Prostaglandin F3α
CAS No.: 7045-31-0
Reference Standards
VCID: VC0160469
Molecular Formula: C20H32O5
Molecular Weight: 352.5 g/mol
CAS No. | 7045-31-0 |
---|---|
Product Name | 8-iso Prostaglandin F3α |
Molecular Formula | C20H32O5 |
Molecular Weight | 352.5 g/mol |
IUPAC Name | (Z)-7-[(1S,2R,3R,5S)-3,5-dihydroxy-2-[(1E,3S,5Z)-3-hydroxyocta-1,5-dienyl]cyclopentyl]hept-5-enoic acid |
Standard InChI | InChI=1S/C20H32O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h3-4,6-7,12-13,15-19,21-23H,2,5,8-11,14H2,1H3,(H,24,25)/b6-3-,7-4-,13-12+/t15-,16-,17+,18-,19+/m0/s1 |
Standard InChIKey | SAKGBZWJAIABSY-PJCXKLBTSA-N |
Isomeric SMILES | CC/C=C\C[C@@H](/C=C/[C@H]1[C@@H](C[C@@H]([C@H]1C/C=C\CCCC(=O)O)O)O)O |
SMILES | CCC=CCC(C=CC1C(CC(C1CC=CCCCC(=O)O)O)O)O |
Canonical SMILES | CCC=CCC(C=CC1C(CC(C1CC=CCCCC(=O)O)O)O)O |
Physical Description | Solid |
Description | 8-Iso-PGF3alpha, also known as 8-iso-pgf3a, belongs to the class of organic compounds known as prostaglandins and related compounds. These are unsaturated carboxylic acids consisting of a 20 carbon skeleton that also contains a five member ring, and are based upon the fatty acid arachidonic acid. Thus, 8-iso-PGF3alpha is considered to be an eicosanoid lipid molecule. 8-Iso-PGF3alpha is considered to be a practically insoluble (in water) and relatively neutral molecule. 8-Iso-PGF3alpha has been primarily detected in urine. Within the cell, 8-iso-PGF3alpha is primarily located in the membrane (predicted from logP) and cytoplasm. |
Synonyms | 8-epi PGF3α;8-iso PGF3α |
Reference | 1.Praticò, D.,Smith, E.M.,Violi, F., et al. Local amplification of platelet function by 8-epi prostaglandin F2α is not mediated by thromboxane receptor isoforms. The Journal of Biological Chemisty 271, 14916-14924 (1996). |
PubChem Compound | 5283217 |
Last Modified | Nov 11 2021 |
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